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Compound of Interest

Compound Name: Cacodyl oxide

Cat. No.: B3343075

For Researchers, Scientists, and Drug Development
Professionals

Sodium cacodylate buffer is a common choice for preparing biological samples for Scanning
Electron Microscopy (SEM) due to its excellent pH buffering capacity in the physiological range
(pH 5.0-7.4) and its compatibility with aldehyde fixatives. Unlike phosphate buffers, it does not
precipitate with calcium, making it suitable for tissues where calcium preservation is important.
[1][2][3] However, it is crucial to note that sodium cacodylate contains arsenic and is toxic and
potentially carcinogenic; therefore, it must be handled with appropriate safety precautions and
disposed of as hazardous waste.[2][4]

Data Presentation: Sodium Cacodylate Buffer
Recipes

The following tables summarize various formulations of sodium cacodylate buffer commonly
used in SEM sample preparation.

Table 1: Stock Solutions
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Stock Solution

. Component Amount Water Volume Final Volume
Concentration
Sodium
Cacodylate o
0.2M 428 g Distilled Water 100 mL[5][6]

Trihydrate (MW:
214.03 g/mol )

Sodium
Cacodylate o

0.3 M ) 6.42 g Distilled Water 100 mL
Trihydrate (MW:

214.03 g/mol)

Sodium
Cacodylate o

04M ) 8.56 g Distilled Water 100 mL
Trihydrate (MW:

214.03 g/mol)

Table 2: Working Buffer Recipes
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Final Preparation Additives
. pH . Reference
Concentration from Stock (Optional)

Mix 50 mL of 0.2
M Sodium

0.1M 7.4 Cacodylate - [4]
buffer with 50 mL

of distilled water.

Dilute a higher
concentration

0.1M 7.2-7.4 ] - [7]
stock and adjust

pH with HCI.

Dilute from stock
0.1 M 7.3 ) 3 mM CaClz [8]
and adjust pH.

Mix 25 mL of 0.2
M Sodium
Cacodylate with
distilled water to
0.05M 7.2 ] - [5]
a final volume of
100 mL. Adjust
pH with 0.2 M

HCI.

Dilute from stock
0.1M 7.4 ) 0.1 M Sucrose [9]
and adjust pH.

Experimental Protocols

Protocol 1: Preparation of 0.1 M Sodium Cacodylate
Buffer, pH 7.4

Materials:
e Sodium Cacodylate Trihydrate (Na(CH3)2AsO2-3H20)

¢ Distilled or deionized water
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e Hydrochloric acid (HCI), 0.1 M or 1 M for pH adjustment
e pH meter

e Volumetric flasks

o Graduated cylinders

e Magnetic stirrer and stir bar

o Glass storage bottles

Procedure:

e Prepare a 0.2 M Stock Solution:

[e]

Weigh 4.28 g of sodium cacodylate trihydrate.[6]

o

Dissolve the powder in approximately 80 mL of distilled water in a beaker with a magnetic
stir bar.

o

Once fully dissolved, transfer the solution to a 100 mL volumetric flask.

[¢]

Bring the final volume to 100 mL with distilled water.

[e]

Store the 0.2 M stock solution at 4°C.[4]

e Prepare the 0.1 M Working Buffer:

o

To prepare 100 mL of 0.1 M buffer, mix 50 mL of the 0.2 M sodium cacodylate stock
solution with 50 mL of distilled water.[4]

o

Place the beaker on a magnetic stirrer.

[¢]

Calibrate the pH meter according to the manufacturer's instructions.

[e]

Immerse the pH electrode in the buffer solution.
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o Slowly add 0.1 M HCI dropwise to adjust the pH to 7.4 while continuously monitoring the
pH meter.

o Store the final 0.1 M buffer at 4°C. The buffer is stable for 2-3 months.[4]

Protocol 2: Preparation of Fixative Solution (2.5%
Glutaraldehyde in 0.1 M Sodium Cacodylate Buffer)

Materials:
e 0.1 M Sodium Cacodylate buffer, pH 7.4 (prepared as in Protocol 1)
e Glutaraldehyde, 25% or 50% aqueous solution (EM grade)
o Graduated cylinders or pipettes
o Glass hottle for storage
Procedure:
e To prepare 10 mL of 2.5% glutaraldehyde fixative:
o Start with 5 mL of 0.2 M sodium cacodylate buffer.
o Add 1 mL of 25% glutaraldehyde solution.

o Add 4 mL of distilled water to bring the final volume to 10 mL. The final concentration of
the buffer will be 0.1 M.

 Alternatively, to prepare 100 mL of fixative:

o Combine 50 mL of 0.2 M sodium cacodylate buffer with 10 mL of 25% glutaraldehyde and
40 mL of distilled water.[6]

e Mix the solution gently but thoroughly.

¢ This fixative solution should be prepared fresh before use for optimal results.[6]
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Mandatory Visualization

Stock Solution (0.2 M) Working Buffer (0.1 M, pH 7.4) Fixative Solution (2.5% Glutaraldehyde)
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Caption: Workflow for preparing sodium cacodylate buffer and fixative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3343075#sodium-cacodylate-buffer-
recipe-for-sem]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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